Cas no 1465134-53-5 ((2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1465134-53-5
• MF: C₁₈H₁₇NO₆
• MW: 343.330685377121
• MDL: MFCD21335096
• CID: 4700932
• Update Time: 2025-07-22

(2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• [3-[(E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]phenyl]azinic acid

• MDL： MFCD21335096
• Inchi： 1S/C18H17NO6/c1-23-16-10-8-12(17(24-2)18(16)25-3)7-9-15(20)13-5-4-6-14(11-13)19(21)22/h4-11H,1-3H3/b9-7+
• InChI Key： HQCYHBWCFQZVEC-VQHVLOKHSA-N
• SMILES： O(C)C1C(=C(C=CC=1/C=C/C(C1C=CC=C(C=1)[N+](=O)[O-])=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 488
• Topological Polar Surface Area: 90.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1465134-53-5)

(2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1465134-53-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of chalcones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The chemical structure of (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is characterized by a conjugated double bond system and the presence of nitro and methoxy substituents. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various chemical and biological studies. The nitro group in particular is known to enhance the electron-withdrawing properties of the molecule, which can influence its biological activity and interactions with biological targets.

Recent research has focused on the potential therapeutic applications of (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one. Studies have shown that this compound exhibits significant antioxidant properties, which can help in scavenging free radicals and reducing oxidative stress. This is particularly relevant in the context of various diseases where oxidative stress plays a crucial role, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one could be a promising candidate for the development of anti-inflammatory drugs.

The anticancer potential of (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has also been explored in several studies. Research has shown that this compound can induce apoptosis in various cancer cell lines through mechanisms involving the modulation of signaling pathways such as p53 and Bcl-2. These findings highlight the potential of (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one as a lead compound for the development of novel anticancer agents.

Beyond its pharmacological properties, the synthetic route to produce (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has been optimized to improve yield and purity. The most common synthetic method involves a Claisen-Schmidt condensation reaction between 3-nitrobenzaldehyde and 2,3,4-trimethoxyacetophenone in an alkaline medium. This method is efficient and scalable, making it suitable for large-scale production.

The solubility and stability of (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

In conclusion, (2E)-1-(3-Nitrophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1465134-53-5) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable subject for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.